![molecular formula C7H3ClFNO4 B051641 2-Chloro-4-fluoro-5-nitrobenzoic acid CAS No. 114776-15-7](/img/structure/B51641.png)
2-Chloro-4-fluoro-5-nitrobenzoic acid
Overview
Description
2-Chloro-4-fluoro-5-nitrobenzoic acid (2C4F5N) is a versatile and important chemical compound used in a number of scientific applications. It is a relatively simple compound, composed of a benzene ring with chlorine, fluorine, and nitro groups attached to it. As a result of its structure, 2C4F5N has a number of unique properties, which make it useful for a variety of applications.
Scientific Research Applications
Synthesis of Heterocyclic Scaffolds : It serves as a multireactive building block for heterocyclic oriented synthesis, leading to condensed nitrogenous cycles like benzimidazoles, benzotriazoles, quinoxalinones, and others. This method is useful for drug discovery (Křupková et al., 2013).
Synthesis of Benzamide Derivatives : 2-Chloro-4-fluoro-5-nitrobenzoic acid is used in the synthesis of 4-amino-2-fluoro-N-methyl-benzamide, highlighting its utility in producing compounds with potential medicinal properties (Xu, Xu, & Zhu, 2013).
Fluorimetric Determination of Amino Acids : It's used in fluorogenic reactions with secondary amino acids, superior in reactivity and fluorescence yield compared to analogous compounds. This application is significant in biochemical analysis and research (Imai & Watanabe, 1981).
Phenotypic Screening in Drug Discovery : The compound aids in phenotypic screening processes in drug discovery, further underscoring its utility in medicinal chemistry (Miller & Mitchison, 2004).
Molecular Salts and Cocrystals Synthesis : 2-Chloro-4-nitrobenzoic acid, a related compound, is used in synthesizing molecular salts and cocrystals, illustrating its importance in crystal engineering and pharmaceutical formulation (Oruganti et al., 2017).
Mechanism of Action
Target of Action
Similar compounds like 2-fluoro-5-nitrobenzoic acid have been reported to react with aldehydes, isonitriles, and primary amines .
Mode of Action
It’s known that nitrobenzoic acids can participate in various chemical reactions, including nucleophilic aromatic substitution reactions .
Pharmacokinetics
It’s soluble in methanol , which could potentially influence its bioavailability.
Result of Action
It’s known to be used as a pharmaceutical intermediate , suggesting it may be involved in the synthesis of more complex compounds.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For 2-Chloro-4-fluoro-5-nitrobenzoic acid, it’s recommended to be stored in a dry, room temperature environment .
properties
IUPAC Name |
2-chloro-4-fluoro-5-nitrobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClFNO4/c8-4-2-5(9)6(10(13)14)1-3(4)7(11)12/h1-2H,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYZKAFCPWNFONG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1[N+](=O)[O-])F)Cl)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClFNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10428413 | |
Record name | 2-Chloro-4-fluoro-5-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10428413 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
114776-15-7 | |
Record name | 2-Chloro-4-fluoro-5-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10428413 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Chloro-4-fluoro-5-nitrobenzoic Acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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